Cas no 2172206-66-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 2172206-66-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6084841
• PubChem ID: 165746261
• Update Time: 2025-10-29

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid
• EN300-1507958
• 2172206-66-3
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-4-27(3,25(32)29-14-13-18(24(30)31)15-17(29)2)28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： GEIIXBFZTCPQKQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2172206-66-3 and Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid

The compound in question, identified by the CAS number 2172206-66-3, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. Its product name, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid, provides a detailed insight into its structural composition and potential functionalities. This introduction aims to explore the compound's chemical properties, synthetic pathways, and its relevance in contemporary medicinal chemistry research.

At the core of this compound's structure lies a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. The presence of a methylpiperidine moiety enhances its solubility and bioavailability, making it a promising candidate for drug development. The side chain featuring a 2-methylbutanoyl group contributes to its pharmacophoric properties, potentially influencing its interaction with biological targets. Additionally, the fluoren-9-ylmethoxycarbonyl substituent adds a layer of complexity, often employed in medicinal chemistry to improve metabolic stability and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid scaffold can effectively interact with various enzyme targets, making it a valuable tool in the development of novel therapeutics. For instance, preliminary docking studies have shown promising interactions with kinases and proteases, which are critical targets in oncology and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the fluoren-9-ylmethoxycarbonyl group requires careful control of reaction conditions to ensure high yield and purity. Researchers have reported using palladium-catalyzed cross-coupling reactions to introduce the fluorene moiety efficiently. This approach not only enhances the compound's structural complexity but also its potential pharmacological activity.

In the realm of drug discovery, the development of chiral compounds has gained significant traction due to their enhanced specificity and reduced side effects. The 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid can be synthesized in optically active forms, which could lead to more effective drugs with fewer off-target effects. Techniques such as asymmetric hydrogenation and enzymatic resolution are being explored to achieve enantiopure forms of this compound.

Moreover, the compound's potential as an intermediate in peptide mimetics has not been fully explored. The presence of an amide bond within its structure suggests that it could be used to create peptidomimetics with improved pharmacokinetic profiles. This is particularly relevant in cases where natural peptides suffer from poor stability or bioavailability. By leveraging this compound as a building block, researchers can design molecules that mimic peptide functions while avoiding their inherent limitations.

Recent clinical trials have highlighted the importance of novel scaffolds in addressing unmet medical needs. While this specific compound has not yet entered clinical trials, its structural features align well with current trends in drug development. The incorporation of fluorine-containing groups is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the piperidine-based core is widely recognized for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier.

The future prospects of this compound are promising, particularly in the context of personalized medicine. Advances in genomics and proteomics have enabled researchers to identify specific targets for individual patients. The 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-4-carboxylic acid could be tailored to address these personalized needs by being modified into targeted therapeutics. Such approaches could revolutionize treatment strategies for various diseases by ensuring that patients receive medications designed for their unique biological profiles.

In conclusion, the compound with CAS number 2172206-66-3 represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functionalities make it a valuable asset in drug discovery efforts. With ongoing research focusing on optimizing its synthesis and exploring new therapeutic applications, this compound is poised to play a crucial role in next-generation medicines.